Cas no 696-83-3 (6-Fluoropyrimidine-2,4-diamine)
6-Fluoropyrimidine-2,4-diamine is a fluorinated pyrimidine derivative with a diamine substitution pattern at the 2 and 4 positions. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of nucleoside analogs and heterocyclic scaffolds. The fluorine substituent enhances electrophilic reactivity, facilitating selective functionalization, while the diamine groups provide sites for further derivatization. Its structural features make it valuable for medicinal chemistry applications, including potential use in antiviral or anticancer agents. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its purity and well-defined reactivity profile support reproducible results in research and industrial settings.
696-83-3 structure
Product Name:6-Fluoropyrimidine-2,4-diamine
CAS No:696-83-3
MF:C4H5FN4
MW:128.107702970505
MDL:MFCD00219492
CID:39597
PubChem ID:352545
Update Time:2025-10-13
6-Fluoropyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Diamino-6-fluoropyrimidine
- 2,4-Pyrimidinediamine,6-fluoro
- 6-fluoro-pyrimidine-2,4-diamine
- 6-Fluoropyrimidine-2,4-diamine
- NSC527000
- PubChem7052
- 2,4-Pyrimidinediamine,6-fluoro-
- BOVQRQCKNKKBOR-UHFFFAOYSA-N
- 6-fluoranylpyrimidine-2,4-diamine
- FCH840553
- STK368792
- 2-amino-6-fluoro-4-pyrimidinylamine
- VP50029
- 2,4-DIAMINO-6-FLUORO PYRIMIDINE
- ZB015987
- HC210100
- AX8009425
- ST2406
- SCHEMBL17458015
- SB57245
- 2,4-diamino-6-fluoropyrimidine, AldrichCPR
- CS-0157308
- NSC-527000
- 6-Fluoropyrimidine-2 pound not4-diamine
- FT-0632833
- 696-83-3
- AS-60115
- F11639
- DTXSID70326320
- AKOS005444159
- AMY141
- MFCD00219492
- A836606
- DB-019870
-
- MDL： MFCD00219492
- Inchi： 1S/C4H5FN4/c5-2-1-3(6)9-4(7)8-2/h1H,(H4,6,7,8,9)
- InChI Key： BOVQRQCKNKKBOR-UHFFFAOYSA-N
- SMILES： FC1=CC(N)=NC(N)=N1
Computed Properties
- Exact Mass: 128.05000
- Monoisotopic Mass: 128.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -0.1
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.65
- PSA: 77.82000
- LogP: 0.94250
- Vapor Pressure: No data available
6-Fluoropyrimidine-2,4-diamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36
- Safety Instruction： 26
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Fluoropyrimidine-2,4-diamine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Fluoropyrimidine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-5g |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 5g |
2047CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-250mg |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 250mg |
253CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-1g |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 1g |
512.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-100mg |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 100mg |
120CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-50mg |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 50mg |
72.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QQ001-200mg |
6-Fluoropyrimidine-2,4-diamine |
696-83-3 | 95% | 200mg |
168.0CNY | 2021-07-10 | |
| Chemenu | CM128810-1g |
6-fluoropyrimidine-2,4-diamine |
696-83-3 | 98% | 1g |
$224 | 2021-08-05 | |
| Chemenu | CM128810-5g |
6-fluoropyrimidine-2,4-diamine |
696-83-3 | 98% | 5g |
$683 | 2021-08-05 | |
| Chemenu | CM128810-10g |
6-fluoropyrimidine-2,4-diamine |
696-83-3 | 98% | 10g |
$1131 | 2021-08-05 | |
| Chemenu | CM128810-1g |
6-fluoropyrimidine-2,4-diamine |
696-83-3 | 98% | 1g |
$71 | 2024-07-24 |
6-Fluoropyrimidine-2,4-diamine Related Literature
-
Haiyan Wu,Guang Zhu,Jian Zhang,Hui Xie,Tao Tan,Yan Gao,Lihong Jiang,Chengyu Li,Hongjie Zhang New J. Chem. 2023 47 10984
696-83-3 (6-Fluoropyrimidine-2,4-diamine) Related Products
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- 165258-71-9(2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-)
- 188987-87-3(4-Pyrimidinamine,6-fluoro-2-hydrazinyl-)
- 51421-98-8(2,4-Pyrimidinediamine,6-fluoro-N2,N2,N4,N4-tetramethyl-)
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- 165258-66-2(2,4-Pyrimidinediamine,6-fluoro-N4-methyl-)
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- 675-12-7(2,6-Difluoropyrimidin-4-amine)
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